rac-(3aR,4S,9bS)-6-chloro-9-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid

• CAS No.: 2679949-30-3
• Molecular Formula: C14H11ClF3NO2
• Molecular Weight: 317.7

Description

rac-(3aR,4S,9bS)-6-chloro-9-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid is an interesting compound with significant potential in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions : This compound can be synthesized through a series of chemical reactions involving chlorination, trifluoromethylation, and cyclopentaquinoline ring formation. The precise reaction conditions, including temperature, solvents, and catalysts, play a crucial role in the successful synthesis of rac-(3aR,4S,9bS)-6-chloro-9-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid. Industrial Production Methods : Industrial production typically involves scaling up laboratory procedures and optimizing reaction conditions for high yield and purity. Advanced techniques such as continuous flow synthesis and automated reaction monitoring are used.

Chemical Reactions Analysis

Types of Reactions : This compound primarily undergoes oxidation, reduction, and substitution reactions. Common Reagents and Conditions : Typical reagents include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and substitution agents like alkyl halides. Conditions such as solvent choice, temperature, and pressure significantly impact the reaction outcomes. Major Products Formed : The major products depend on the type of reaction and reagents used. For instance, oxidation might lead to the formation of carboxylic acid derivatives, while substitution could yield various functionalized analogs.

Scientific Research Applications

Chemistry : In organic chemistry, rac-(3aR,4S,9bS)-6-chloro-9-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid serves as a building block for synthesizing complex molecules. Biology : In biological studies, it is used to probe the interaction of small molecules with biological macromolecules. Medicine : This compound shows potential as a lead compound in the development of new pharmaceuticals, particularly due to its unique structure and reactivity. Industry : Industrial applications include its use in the synthesis of specialty chemicals and as an intermediate in manufacturing high-performance materials.

Mechanism of Action

The mechanism of action involves the interaction with specific molecular targets and pathways within biological systems. This compound may act as an inhibitor or modulator of certain enzymes or receptors, thereby influencing biochemical processes and physiological responses.

Comparison with Similar Compounds

Compared to other compounds with similar structures, rac-(3aR,4S,9bS)-6-chloro-9-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid stands out due to its unique trifluoromethyl group and chlorinated quinoline ring, which impart distinct chemical and biological properties. List of Similar Compounds :

• rac-6-chloro-3H,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid

• 9-(trifluoromethyl)-3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid

• 6-chloro-9-(trifluoromethyl)-quinoline-4-carboxylic acid

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